Cas no 2227820-68-8 ((1S)-1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227820-68-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6568604
• PubChem ID: 165668165
• Update Time: 2025-06-09

(1S)-1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol
• (1S)-1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol
• EN300-1971367
• 2227820-68-8

• Inchi： 1S/C10H11F4NO/c1-15(2)8-4-3-6(11)5-7(8)9(16)10(12,13)14/h3-5,9,16H,1-2H3/t9-/m0/s1
• InChI Key： UKJHREIUPMRFCZ-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=C(C=CC=1N(C)C)F)O)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on (1S)-1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-[2-(Dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol (CAS No. 2227820-68-8)

The compound (1S)-1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol (CAS No. 2227820-68-8) is a chiral fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroethyl group and a dimethylamino substituent, makes it a valuable intermediate for drug discovery. The 5-fluorophenyl moiety further enhances its bioactivity, aligning with modern trends in fluorine-containing drug development. Researchers are increasingly focusing on such compounds due to their improved metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like CAS No. 2227820-68-8 has surged, driven by advancements in precision medicine and targeted therapy. The compound’s chiral center (1S-configuration) is particularly noteworthy, as enantiopure drugs often exhibit superior efficacy and reduced side effects. This aligns with the growing emphasis on stereoselective synthesis in the pharmaceutical industry. Additionally, its trifluoromethyl group contributes to lipophilicity, a critical factor in CNS drug design—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, (1S)-1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol serves as a versatile scaffold for asymmetric catalysis and structure-activity relationship (SAR) studies. Its electron-deficient aryl ring enables selective functionalization, a feature exploited in cross-coupling reactions—a frequently searched topic in organic chemistry forums. The compound’s stability under physiological conditions also makes it a candidate for prodrug design, addressing challenges like poor solubility, a common pain point in formulation development.

Environmental and regulatory considerations further highlight the relevance of CAS No. 2227820-68-8. With increasing scrutiny on green chemistry, researchers are exploring sustainable methods to synthesize such fluorinated compounds. Questions like "How to reduce fluorinated waste in API production?" or "Biodegradability of fluorinated intermediates" frequently appear in scientific databases, reflecting industry priorities. This compound’s potential for low-toxicity applications positions it favorably in discussions about eco-friendly pharmaceuticals.

In conclusion, (1S)-1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol exemplifies the intersection of medicinal chemistry, sustainable synthesis, and drug delivery innovation. Its CAS No. 2227820-68-8 is increasingly cited in patents and journals, signaling its growing importance. As the pharmaceutical industry shifts toward personalized therapies and green manufacturing, this compound will likely remain a focal point for R&D efforts worldwide.